![molecular formula C8H14ClN B6186969 1-ethenyl-2-azabicyclo[3.1.1]heptane hydrochloride CAS No. 2639456-31-6](/img/no-structure.png)
1-ethenyl-2-azabicyclo[3.1.1]heptane hydrochloride
Description
1-ethenyl-2-azabicyclo[3.1.1]heptane hydrochloride is a chemical compound with the molecular formula C8H14ClN . It is a derivative of azabicycloheptane, a class of compounds characterized by a seven-membered ring structure with one nitrogen atom .
Synthesis Analysis
The synthesis of azabicycloheptanes has been studied extensively. One approach involves the palladium-catalyzed 1,2-aminoacyloxylation of cyclopentenes . This reaction proceeds efficiently with a broad array of substrates, and the products could be further functionalized to build up a library of bridged aza-bicyclic structures . Another approach to 3-azabicyclo[3.1.1]heptanes involves the reduction of spirocyclic oxetanyl nitriles .Molecular Structure Analysis
The molecular structure of this compound is characterized by a seven-membered ring structure with one nitrogen atom . The presence of the ethenyl group and the hydrochloride moiety further distinguishes this compound .Future Directions
The future directions for research on 1-ethenyl-2-azabicyclo[3.1.1]heptane hydrochloride and related compounds could involve further exploration of their synthesis, characterization, and potential applications. For instance, the development of new high-energy density compounds (HEDCs) is a promising area of research .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-ethenyl-2-azabicyclo[3.1.1]heptane hydrochloride involves the reaction of 1,5-cyclooctadiene with vinylmagnesium bromide followed by reduction with lithium aluminum hydride and subsequent reaction with ammonium chloride.", "Starting Materials": [ "1,5-cyclooctadiene", "vinylmagnesium bromide", "lithium aluminum hydride", "ammonium chloride" ], "Reaction": [ "1. 1,5-cyclooctadiene is reacted with vinylmagnesium bromide in anhydrous ether to form 1-ethenyl-2-cyclooctene.", "2. The resulting product is then reduced with lithium aluminum hydride in dry ether to form 1-ethenylbicyclo[3.1.1]heptane.", "3. Finally, the product is reacted with hydrochloric acid and ammonium chloride to form 1-ethenyl-2-azabicyclo[3.1.1]heptane hydrochloride." ] } | |
CAS RN |
2639456-31-6 |
Molecular Formula |
C8H14ClN |
Molecular Weight |
159.7 |
Purity |
95 |
Origin of Product |
United States |
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